Cas no 54879-92-4 (6-methyl-2,3-diphenyl-1h-indole)

• Product Name: 6-methyl-2,3-diphenyl-1h-indole
• CAS No: 54879-92-4
• MF: C₂₁H₁₇N
• MW: 283.366385221481
• CID: 1591430
• PubChem ID: 253617
• Update Time: 2025-04-21

6-methyl-2,3-diphenyl-1h-indole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,3-diphenyl-1h-indole
• NSC76728
• AG-K-16984
• 6-methyl-2,3-diphenyl-indole
• AC1Q1GZL
• 6-Methyl-2,3-diphenylindol
• 2,3-Diphenyl-6-methylindol
• AR-1H2150
• 6-Methyl-2,3-diphenyl-indol
• 2,3-diphenyl-6-methylindole
• AC1L5OI2
• CTK1H0548
• NSC76728; AG-K-16984; 6-methyl-2,3-diphenyl-indole; AC1Q1GZL; 6-Methyl-2,3-diphenylindol; 2,3-Diphenyl-6-methylindol; AR-1H2150; 6-Methyl-2,3-diphenyl-indol; 2,3-diphenyl-6-methylindole; AC1L5OI2; CTK1H0548;
• NSC-76728
• DTXSID10291604
• DS-009131
• 54879-92-4

• Inchi： 1S/C21H17N/c1-15-12-13-18-19(14-15)22-21(17-10-6-3-7-11-17)20(18)16-8-4-2-5-9-16/h2-14,22H,1H3
• InChI Key： GFFGBTHIMXZDGB-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 283.13621
• Monoisotopic Mass: 283.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 458.1°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.666
• PSA: 15.79